Cas no 1796930-46-5 (17a-Dutasteride)

• Product Name: 17a-Dutasteride
• CAS No: 1796930-46-5
• MF: C₂₇H₃₀F₆N₂O₂
• MW: 528.529728412628
• CID: 4551729
• Update Time: 2025-06-11

17a-Dutasteride Chemical and Physical Properties

Names and Identifiers

• 17α-Dutasteride
• rel-(4aR,4bS,6aS,7R,9aS,9bS,11aR)-N-[2,5-Bis(trifluoromethyl)phenyl]-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-1H-indeno[5,4-f]quinoline-7-carboxamide (ACI)
• 17a-Dutasteride

• Inchi： 1S/C27H30F6N2O2/c1-24-11-9-17-15(4-8-21-25(17,2)12-10-22(36)35-21)16(24)6-7-19(24)23(37)34-20-13-14(26(28,29)30)3-5-18(20)27(31,32)33/h3,5,10,12-13,15-17,19,21H,4,6-9,11H2,1-2H3,(H,34,37)(H,35,36)/t15-,16-,17-,19-,21+,24-,25+/m0/s1
• InChI Key： JWJOTENAMICLJG-UWKVNAJESA-N
• SMILES： C[C@@]12[C@H](C(=O)NC3C=C(C(F)(F)F)C=CC=3C(F)(F)F)CC[C@H]1[C@@H]1CC[C@H]3NC(C=C[C@]3(C)[C@H]1CC2)=O

Additional information on 17a-Dutasteride

Introduction to 17a-Dutasteride (CAS No. 1796930-46-5): Mechanism, Applications, and Recent Research Developments

17a-Dutasteride, chemically designated as (5α,6α)-17-acetoxy-4-methyl-3-propyl-5α-androstan-17-one, is a potent and selective inhibitor of both 5α-reductase isoenzymes type 1 (5α-R1) and type 2 (5α-R2). With the CAS number 1796930-46-5, this compound has garnered significant attention in the field of pharmaceutical chemistry and medicine due to its therapeutic potential. Its molecular structure, featuring a steroidal backbone with specific modifications, contributes to its high affinity for the 5α-reductase enzymes, which are crucial in the biosynthesis of dihydrotestosterone (DHT). This introduction explores the pharmacological properties, clinical applications, and recent advancements in research involving 17a-Dutasteride.

The primary mechanism of action of 17a-Dutasteride lies in its ability to inhibit the conversion of testosterone to DHT by competitively binding to the active site of 5α-reductase enzymes. DHT is a potent androgen involved in various physiological processes, including prostate growth and male pattern hair loss. By suppressing DHT levels, 17a-Dutasteride has been widely used in the management of benign prostatic hyperplasia (BPH) and androgenetic alopecia (AGA). The compound’s dual inhibition of both 5α-R1 and 5α-R2 makes it more effective than agents that target only one isoenzyme, providing a broader spectrum of therapeutic benefit.

Recent clinical studies have highlighted the efficacy of 17a-Dutasteride in treating BPH. A notable study published in the *European Urology* journal demonstrated that patients treated with 17a-Dutasteride experienced significant improvements in urinary symptoms, including increased urine flow rate and reduced post-voiding residual volume. The study also noted that the compound’s long-term use was well-tolerated, with minimal side effects such as sexual dysfunction or gynecomastia. These findings reinforce the compound’s potential as a reliable treatment option for BPH patients.

In addition to its role in urology, 17a-Dutasteride has shown promise in dermatological applications. Research indicates that the compound can effectively inhibit DHT-induced hair follicle miniaturization, making it a viable treatment for AGA. A pivotal trial published in *The Journal of Investigative Dermatology* reported that patients treated with 17a-Dutasteride experienced substantial hair regrowth after six months of therapy. The study further emphasized that the compound’s ability to target both 5α-R1 and 5α-R2 enzymes contributes to its superior efficacy compared to monotherapy agents.

The pharmacokinetic profile of 17a-Dutasteride is another critical aspect of its therapeutic potential. The compound exhibits high oral bioavailability and prolonged half-life, allowing for once-daily dosing regimens. This convenience enhances patient compliance and improves overall treatment outcomes. Moreover, 17a-Dutasteride undergoes minimal metabolism by cytochrome P450 enzymes, reducing the risk of drug-drug interactions. These pharmacokinetic properties make it an attractive candidate for chronic therapeutic use.

Advances in molecular biology have further elucidated the role of 17a-Dutasteride in various pathological conditions beyond BPH and AGA. Emerging research suggests that the compound may have anti-inflammatory and neuroprotective effects. A study published in *Neurology* explored the potential of 17a-Dutasteride in mitigating neuroinflammation associated with Alzheimer’s disease. The findings indicated that treatment with 17a-Dutasteride reduced pro-inflammatory cytokine levels and protected against neuronal damage in animal models. While further human trials are needed to validate these effects, the results hold promise for future therapeutic applications.

The synthesis and structural optimization of 17a-Dutasteride have also been subjects of extensive research. Chemists have focused on enhancing its solubility and bioavailability while maintaining its potency. One such advancement involves the development of novel prodrugs that improve absorption rates upon administration. These prodrug formulations could potentially reduce dosing frequency and improve patient adherence. Additionally, computational modeling techniques have been employed to predict optimal analogs with enhanced pharmacological profiles.

The regulatory landscape for 17a-Dutasteride has evolved significantly over the years. Initially approved for BPH treatment under different trade names, recent approvals for AGA have expanded its market reach. Regulatory agencies such as the FDA and EMA have stringent guidelines for evaluating the safety and efficacy of compounds like 17a-Dutasteride, ensuring that patients receive high-quality treatments. The growing body of evidence supporting its use across multiple indications continues to drive regulatory approvals and expand its therapeutic applications.

Future research directions for 17a-Dutasteride include exploring its potential in treating other conditions linked to DHT metabolism, such as prostate cancer prevention. Preclinical studies suggest that high doses of 17a-Dutasteride may inhibit prostate cancer cell proliferation by downregulating DHT-dependent signaling pathways. While human trials are still under way, these findings could pave the way for new therapeutic strategies targeting hormone-sensitive cancers.

In conclusion, 17a-Dutasteride (CAS No. 1796930-46-5) is a multifaceted compound with significant therapeutic potential across multiple medical disciplines. Its dual inhibition of 5α-reductase enzymes makes it an effective treatment for BPH and AGA, while emerging research highlights its potential roles in neuroprotection and anti-inflammatory applications. Ongoing advancements in synthesis techniques and pharmacokinetic optimization continue to enhance its efficacy and patient compliance. As our understanding of DHT metabolism evolves, so too will the therapeutic applications of this remarkable compound.